N'-(4-isopropoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide

• IUPAC Name: N-[(E)-(4-propan-2-yloxyphenyl)methylideneamino]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C16H18N4O2S/c1-12(2)22-14-6-4-13(5-7-14)10-19-20-15(21)11-23-16-17-8-3-9-18-16/h3-10,12H,11H2,1-2H3,(H,20,21)/b19-10+
• InChI Key: QRRWIRSMAJZBFD-VXLYETTFSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C=NNC(=O)CSC2=NC=CC=N2
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=N/NC(=O)CSC2=NC=CC=N2
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

N'-(4-isopropoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide, also known as IPH or THA, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects that make it a promising candidate for the development of new drugs. In

Scientific Research Applications

Synthesis and Pharmacological Properties

A series of studies have been dedicated to the synthesis and evaluation of the pharmacological properties of compounds structurally related to N'-(4-isopropoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide. For instance, research has demonstrated the synthesis of novel N-containing heterocycle derivatives, highlighting their potential in creating compounds with significant analgesic properties (Leite et al., 1999). Another study focused on the crystal growth and characterization of organic single crystals, revealing insights into their nonlinear optical (NLO) characteristics and thermal properties, which could be crucial for the development of new materials (Zhang et al., 2011).

Antimicrobial and Antibacterial Activity

Several compounds structurally similar to N'-(4-isopropoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide have been synthesized and tested for their antimicrobial and antibacterial activities. Research has shown that certain derivatives exhibit promising antimicrobial activity against gram-positive and gram-negative bacteria, indicating their potential use in developing new antimicrobial agents (Amr et al., 2016).

Materials Science and Optical Applications

Studies have also explored the structural characterization and properties of hydrazones related to N'-(4-isopropoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide, with a focus on their application in materials science. For example, research on the synthesis, characterization, and studies on the nonlinear optical parameters of hydrazones has provided valuable insights into their potential applications in optical devices (Naseema et al., 2010).

Antitumor Activity

The antitumor activities of compounds related to N'-(4-isopropoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide have been evaluated, with some derivatives showing marked anticancer activity against various cancer cell lines. This research underscores the potential of these compounds in cancer treatment protocols (Abdelgawad et al., 2016).